Cas no 99817-36-4 (2,4-Dichloro-3-ethyl-6-nitrophenol)

• Product Name: 2,4-Dichloro-3-ethyl-6-nitrophenol
• CAS No: 99817-36-4
• MF: C₈H₇Cl₂NO₃
• MW: 236.052080392838
• MDL: MFCD00270764
• CID: 62106
• PubChem ID: 87559558
• Update Time: 2025-06-08

2,4-Dichloro-3-ethyl-6-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-ethyl-6-nitrophenol
• 2,4'-DIBROMOBENZOPHENONE
• 2,4-dichloro-3-ethyl-6-nitro-phenol
• 2-Nitro-4,6-dichloro-5-ethylphenol
• 5-Ethyl-4,6-dichloro-2-nitrophenol
• Phenol,2,4-dichloro-3-ethyl-6-nitro-
• Phenol, 2,4-dichloro-3-ethyl-6-nitro-
• PubChem20442
• C8H7Cl2NO3
• KSC486M4B
• YTVCECQSAPGJBB-UHFFFAOYSA-N
• SBB059307
• FCH1320895
• 2,4-Dichloro-3
• AMY11221
• NS00040971
• AS-30797
• SCHEMBL8082966
• D3510
• CS-0152563
• DTXSID40888783
• FT-0642407
• AC-7485
• SY109356
• AKOS005259606
• A846086
• 99817-36-4
• D25RLM3TCQ
• EC 420-740-1
• MFCD00270764
• DB-031025
• DTXCID801028057

• MDL： MFCD00270764
• Inchi： 1S/C8H7Cl2NO3/c1-2-4-5(9)3-6(11(13)14)8(12)7(4)10/h3,12H,2H2,1H3
• InChI Key： YTVCECQSAPGJBB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1CC)Cl)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 234.98000
• Monoisotopic Mass: 234.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.509
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 291 °C at 760 mmHg
• Flash Point: 129.8 °C
• Refractive Index: 1.607
• PSA: 66.05000
• LogP: 3.69280
• Solubility: Insoluble in water

2,4-Dichloro-3-ethyl-6-nitrophenol Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301-H317-H318-H410
• Warning Statement： P261-P264-P270-P272-P273-P280-P301+P310+P330-P302+P352+P333+P313+P362+P364-P305+P351+P338+P310-P391-P405-P501
• Hazardous Material transportation number：UN2811
• Hazard Category Code： 20/21-36/37/38-65-50/53-43-41-25
• Safety Instruction： S26; S36/37/39; S61; S60; S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21; R36/37/38; R65; R50/53; R43; R41; R25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,4-Dichloro-3-ethyl-6-nitrophenol

Professional Introduction to 2,4-Dichloro-3-ethyl-6-nitrophenol (CAS No. 99817-36-4)

2,4-Dichloro-3-ethyl-6-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 99817-36-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a nitro and chloro-substituted aromatic ring with an ethyl group at the third position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of electron-withdrawing and electron-donating groups, contributes to its reactivity and potential applications in various chemical transformations.

The structural motif of 2,4-Dichloro-3-ethyl-6-nitrophenol positions it as a versatile building block for the synthesis of more complex molecules. The presence of both chloro and nitro groups allows for further functionalization through nucleophilic aromatic substitution or reduction reactions, respectively. This flexibility is particularly useful in medicinal chemistry, where such intermediates are often employed to construct pharmacophores with desired biological activities. The ethyl substituent at the third position adds another layer of tunability to the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds. The nitro group in 2,4-Dichloro-3-ethyl-6-nitrophenol can be reduced to an amine, which is a common strategy in drug development to enhance bioavailability and metabolic stability. This transformation opens up avenues for designing novel therapeutic agents targeting various diseases. For instance, nitroaromatic derivatives have shown promise in antimicrobial and anticancer research due to their ability to interfere with bacterial respiration or induce apoptosis in cancer cells.

One of the most compelling aspects of 2,4-Dichloro-3-ethyl-6-nitrophenol is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its structural features to develop intermediates for drugs that modulate inflammatory pathways, enzyme activity, and signal transduction processes. The compound’s ability to undergo selective functionalization makes it an attractive candidate for library synthesis efforts aimed at identifying new lead compounds with therapeutic efficacy. Furthermore, its compatibility with modern synthetic methodologies ensures that it remains relevant in contemporary drug discovery pipelines.

The agrochemical industry has also recognized the utility of 2,4-Dichloro-3-ethyl-6-nitrophenol as a key intermediate in the development of novel pesticides and herbicides. Its structural components contribute to the efficacy of these products by enhancing their binding affinity to biological targets or improving their environmental stability. By incorporating this compound into synthetic routes, chemists can design agrochemicals with improved selectivity and reduced environmental impact. Such advancements are crucial for sustainable agriculture, where the demand for high-performance crop protection agents continues to rise.

From a chemical synthesis perspective, 2,4-Dichloro-3-ethyl-6-nitrophenol exemplifies the importance of heterocyclic compounds in modern organic chemistry. Its reactivity patterns and synthetic accessibility make it a cornerstone in multi-step reactions that yield complex molecules with tailored properties. The compound’s versatility is further highlighted by its application in cross-coupling reactions, where it serves as a coupling partner to introduce new functional groups into aromatic systems. These reactions are fundamental to constructing diverse molecular architectures that are essential for drug discovery and material science applications.

The latest research trends indicate that 2,4-Dichloro-3-ethyl-6-nitrophenol will continue to play a pivotal role in innovation across multiple scientific disciplines. Advances in computational chemistry have enabled more efficient virtual screening methods to identify promising derivatives of this compound for drug development. Additionally, green chemistry principles are being applied to optimize synthetic routes involving 2,4-Dichloro-3-ethyl-6-nitrophenol, reducing waste and improving sustainability without compromising yield or purity. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion,2,4-Dichloro-3-ethyl-6-nitrophenol (CAS No. 99817-36-4) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on next-generation therapeutics and sustainable agricultural solutions. As research progresses，this compound will undoubtedly remain at the forefront of chemical innovation，driving advancements that benefit human health and industrial productivity worldwide.